BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Supercritical CO2 Dyeing
with Disperse Dyes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B072953

Introduction

Supercritical fluid dyeing (SFD) presents a transformative, water-free alternative to
conventional aqueous dyeing processes, which are known for high water and energy
consumption and significant wastewater generation. By utilizing carbon dioxide (CO2) in its
supercritical state (above 31.1 °C and 73.8 bar), this technology offers an environmentally
benign method for coloring synthetic fibers, particularly polyester, with disperse dyes. In its
supercritical state, CO2 exhibits a unique combination of gas-like viscosity and liquid-like
density, enabling it to act as an excellent solvent and transport medium for non-polar disperse
dyes.[1] This allows for rapid and uniform penetration of dye into the polymer matrix without the
need for water or chemical auxiliaries like dispersing agents.[2][3] The result is a high-quality
dyeing process with advantages that include reduced processing times, energy savings (as no
drying is required), and the ability to recycle over 90% of the CO2.[4]

While specific data for Disperse Red 354 is limited in publicly available literature, the principles
and protocols outlined here are applicable to a wide range of disperse dyes, including various
red azo and anthraquinone-based dyes used for polyester. The provided protocols are based
on established methodologies for dyes such as C.I. Disperse Red 153 and C.I. Disperse Red
60.[4][5][6]

Quantitative Data Summary

The efficiency and outcome of supercritical CO2 (scCO2) dyeing are highly dependent on
process parameters. The following tables summarize typical operating conditions, the solubility
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of various disperse dyes, and a comparison of fastness properties with traditional aqueous
dyeing.

Table 1: Typical Process Parameters for scCO2 Dyeing of Polyester
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Parameter

Typical Range

Unit

Notes

Temperature

80 - 140

°C

Temperature affects
dye solubility and fiber
swelling. Higher
temperatures can
increase dye uptake
but must be managed
to avoid polymer
degradation.[4]

Pressure

17-29

MPa

Pressure directly
influences CO2
density, which is a
primary driver of dye
solubility and
penetration into the
fiber.[4][7]

Dyeing Time

20-90

minutes

Significantly shorter
than conventional
aqueous dyeing due
to high diffusion rates
in the supercritical
fluid.[4][8]

Dye Concentration

% owf

The amount of dye
used is calculated
based on the weight
of the fabric.[6]

CO2 Flow Rate

20-40

mL/min

In dynamic systems,
flow rate affects the
dissolution kinetics of
the dye.[9]

owf: on weight of
fabric
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Table 2: Solubility of Various Disperse Dyes in Supercritical CO2

The solubility of disperse dyes in scCO2 is a critical factor for successful dyeing. It is influenced

by dye structure, temperature, and pressure (density) of the CO2.

Dye Name Temperature (°C) Pressure (MPa) Solubility (mol/mol)
. 1.51x107°-2.63x
C.l. Disperse Red 19 70-130 14 - 26
10-9[10]
] 1.96 x 107° - 19.78 x
C.l. Disperse Red 73 70 - 130 14 - 26
10-9[10]
) 1.84 x107°-3.37 x
C.l. Disperse Red 127 100 - 115 21-25
10-[11]
C.l. Disperse Yellow
80 - 100 20-35 ~107%-103[12]
82
1.2x1074-5.1x
C.I. Mordant Brown 50-70 13-20

10-4[13]

Table 3: Comparative Colorfastness Properties (scCO2 vs. Aqueous Dyeing)

Colorfastness is a measure of a dyed textile's resistance to fading or color transfer. Testing is

typically performed using ISO standards.[14] Generally, scCO2 dyeing yields fastness

properties that are comparable or superior to conventional methods.[4][15]

Fastness Test

Typical Rating (Grade 1-5) ISO Standard

Washing Fastness 4-5 ISO 105-C06[14][16]
Rubbing Fastness (Dry) 4-5 ISO 105-X12[17][18]
Rubbing Fastness (Wet) 3-4 ISO 105-X12[17][18]
Light Fastness >4 ISO 105-B02[19]

*Ratings are on a scale of 1

(poor) to 5 (excellent).[18]
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Experimental Protocols & Visualizations

The following section provides detailed protocols for the dyeing of polyester fabric with a
disperse dye like Disperse Red 354 using a lab-scale supercritical fluid dyeing apparatus.

Visualizations
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Preparation Key Stages
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(Dye powder & fabric placed in vessel)

scCO:z Dyeing Cycle

3. System Sealing & Purging

:

4. Pressurization & Heating
(e.g., 20 MPa, 120°C)

5. Dyeing Phase
(Hold for 60 min)

6. Depressurization & Cooling
(COz2 vented, dye precipitates)
Post-Treatment & Analysis

(7. Sample RemovaD

8. Reduction Clearing
(Remove surface dye)

i | .

9. Performance Evaluation
(K/S, Colorfastness)

Click to download full resolution via product page

Caption: General experimental workflow for supercritical CO2 dyeing.
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Caption: Mechanism of dye transport and fixation in scCO2 dyeing.
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Protocol 1: Supercritical CO2 Dyeing of Polyester Fabric

Objective: To dye polyester fabric using a disperse dye in a supercritical CO2 medium.

Materials & Equipment:

Polyester fabric (pre-cleaned)

Disperse Red 354 (or similar, e.g., Disperse Red 153) as a fine powder

High-pressure dyeing vessel (autoclave) with temperature and pressure controls

CO2 cylinder (purity = 99.5%) with a high-pressure pump

Heating system (e.g., oil bath or heating jacket)[8]

Procedure:

Sample Preparation: Cut a sample of pre-cleaned polyester fabric (e.g., 5 grams) and
accurately weigh it.

Loading: Place the fabric sample inside the dyeing vessel. Place the accurately weighed
disperse dye powder (e.g., 2% on weight of fabric) at the bottom of the vessel.[20]

Sealing and Purging: Seal the vessel securely. Purge the system with low-pressure CO2 gas
for 2-3 minutes to remove any residual air.

Pressurization: Begin pumping liquid CO2 into the vessel until the target pressure (e.g., 20-
25 MPa) is reached.

Heating and Dyeing: Start the heating system and bring the vessel to the desired dyeing
temperature (e.g., 120 °C) at a controlled rate (e.g., 2-3 °C/min).[8][20] Once the target
temperature and pressure are stable, maintain these conditions for the dyeing duration (e.qg.,
60 minutes). Agitation or circulation of the fluid may be employed to ensure even dyeing.

Cooling and Depressurization: After the dyeing time has elapsed, cool the vessel down to
below 50 °C.[8] Slowly release the pressure. During this step, the CO2 returns to a gaseous

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b072953?utm_src=pdf-body
https://eprints.whiterose.ac.uk/id/eprint/226432/2/Coloration%20Technology%20-%202025%20-%20Broadbent%20-%20Investigation%20into%20the%20aqueous%20and%20supercritical%20carbon%20dioxide%20dyeing%20of.pdf
https://www.researchgate.net/publication/342970764_Supercritical_CO2_dyeing_of_polyester_fabric_with_photochromic_dyes_to_fabricate_UV_sensing_smart_textiles
https://eprints.whiterose.ac.uk/id/eprint/226432/2/Coloration%20Technology%20-%202025%20-%20Broadbent%20-%20Investigation%20into%20the%20aqueous%20and%20supercritical%20carbon%20dioxide%20dyeing%20of.pdf
https://www.researchgate.net/publication/342970764_Supercritical_CO2_dyeing_of_polyester_fabric_with_photochromic_dyes_to_fabricate_UV_sensing_smart_textiles
https://eprints.whiterose.ac.uk/id/eprint/226432/2/Coloration%20Technology%20-%202025%20-%20Broadbent%20-%20Investigation%20into%20the%20aqueous%20and%20supercritical%20carbon%20dioxide%20dyeing%20of.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

state, loses its solvent power, and the undissolved dye precipitates out. The CO2 can be
captured for recycling.

o Sample Retrieval: Once the vessel is fully depressurized, open it and carefully remove the
dyed fabric sample. The unused dye powder can be collected from the bottom of the vessel
for reuse.[1]

Protocol 2: Post-Dyeing Reduction Clearing

Objective: To remove any dye particles adhering to the surface of the dyed fabric, which can
negatively impact rubbing fastness.

Materials:

Dyed polyester sample

Sodium dithionite (2 g/L)

Sodium hydroxide (2 g/L)

Beaker and heating stirrer

Deionized water

Procedure:

Prepare a clearing solution containing 2 g/L sodium dithionite and 2 g/L sodium hydroxide in
deionized water.

e Immerse the dyed polyester fabric in the solution at a liquor ratio of approximately 10:1.

e Heat the solution to 60 °C and maintain for 20 minutes with gentle stirring.[8]

e Remove the fabric, rinse it thoroughly with warm and then cold deionized water until the
rinsing water is clear.

» Allow the fabric to air dry completely.
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Protocol 3: Evaluation of Dyeing Performance

Objective: To quantify the dyeing result through color strength measurement and to assess the
durability of the color.

1. Color Strength (K/S Value):

o Use areflectance spectrophotometer to measure the spectral reflectance of the dyed fabric
at its wavelength of maximum absorption (Amax).

o The Kubelka-Munk equation is used to calculate the K/S value, which is proportional to the
concentration of dye in the fiber: K/S = (1 - R)2/ 2R where R is the decimal fraction of the
reflectance of the sample.

» Higher K/S values indicate a greater color yield on the fabric.[20][21]
2. Colorfastness to Washing (ISO 105-C06):
» Stitch the dyed specimen between two specified adjacent fabrics (e.g., cotton and wool).

» Place the composite specimen in a container with a specified detergent solution and
stainless steel balls.

o Agitate the container at a specified temperature (e.g., 40 °C or 60 °C) for a set time (e.g., 30
minutes).[14]

e Rinse and dry the specimen.

o Evaluate the change in color of the specimen and the staining of the adjacent fabrics using
the Grey Scales.

3. Colorfastness to Rubbing (ISO 105-X12):
» Mount the dyed specimen onto the base of a crockmeter.[17]

e Rub the specimen with a standard white cotton cloth under a specified load (9N) for a set
number of cycles (10 cycles).[17]
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o Perform the test under both dry and wet conditions.

» Evaluate the degree of color transferred to the white cloth using the Grey Scale for Staining.
[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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